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Compound of Interest

Compound Name: LY294002 hydrochloride

Cat. No.: B1662580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methods for validating apoptosis induced by

the phosphatidylinositol 3-kinase (PI3K) inhibitor, LY294002 hydrochloride, with a focus on

caspase assays. We present supporting experimental data, detailed protocols, and

visualizations to aid in the robust characterization of this widely used research compound.

Mechanism of Action: How LY294002 Induces
Apoptosis
LY294002 hydrochloride is a potent and cell-permeant inhibitor of PI3K, a family of enzymes

crucial for regulating cell survival, proliferation, and metabolism.[1][2] The PI3K/Akt signaling

pathway is constitutively active in many types of cancer, promoting cell survival and conferring

resistance to apoptotic stimuli.[1][3]

LY294002 acts by competitively binding to the ATP-binding site of PI3K, thereby inhibiting its

kinase activity.[3] This leads to a reduction in the phosphorylation and activation of the

downstream serine/threonine kinase Akt (also known as Protein Kinase B).[4][5] In its active,

phosphorylated state, Akt suppresses apoptosis by phosphorylating and inactivating pro-

apoptotic proteins such as Bad.[2][4]
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By inhibiting PI3K and subsequently reducing Akt activity, LY294002 promotes the pro-

apoptotic functions of these proteins.[4] This typically triggers the intrinsic apoptosis pathway,

characterized by the release of cytochrome c from the mitochondria and the activation of

initiator caspase-9, which in turn activates executioner caspases like caspase-3.[4] Some

studies also suggest that LY294002 can induce apoptosis through PI3K-independent

mechanisms, such as the production of intracellular hydrogen peroxide.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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